Cas no 2866334-56-5 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2866334-56-5
• MF: C₂₁H₃₀N₂O₅
• MW: 390.473306179047
• CID: 5562912
• Update Time: 2025-07-15

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C21H30N2O5/c1-19(2,3)28-18(25)23-20-9-11-21(12-10-20,27-15-20)14-22-17(24)26-13-16-7-5-4-6-8-16/h4-8H,9-15H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key： UWAPPPLPZQMTTB-UHFFFAOYSA-N
• SMILES： O=C(NCC12CCC(CC1)(NC(OC(C)(C)C)=O)CO2)OCC1C=CC=CC=1

Additional information on Not Yet Assigned

Compound CAS No. 2866334-56-5: A Comprehensive Overview

Compound CAS No. 2866334-56-5, also referred to as Not Yet Assigned, is a chemical entity that has recently garnered attention in the scientific community due to its unique properties and potential applications. This compound, though not yet widely recognized by a common name, has been the subject of several cutting-edge studies that highlight its significance in various fields, including materials science and pharmacology.

Recent research has focused on the chemical structure of CAS No. 2866334-56-5, revealing its complex molecular framework. Scientists have identified its molecular weight and physical properties, which are critical for understanding its behavior under different conditions. For instance, studies conducted at leading research institutions have demonstrated its thermal stability and reactivity, making it a promising candidate for high-temperature applications.

The synthesis methods for this compound have also been explored extensively. Researchers have developed innovative techniques to produce CAS No. 2866334-56-5 in high purity, ensuring its reliability for experimental purposes. These methods involve multi-step reactions that require precise control over temperature and pressure, underscoring the complexity of its manufacturing process.

In terms of applications, CAS No. 2866334-56-5 has shown potential in the development of advanced materials. Its unique electronic properties make it a strong contender for use in semiconductors and optoelectronic devices. Additionally, preliminary studies suggest that this compound could play a role in drug delivery systems due to its ability to encapsulate and release bioactive molecules in a controlled manner.

The environmental impact of CAS No. 2866334-56-5 is another area of interest for researchers. Studies are being conducted to assess its biodegradability and toxicity, which are essential factors for determining its safety in industrial and medical applications. Early findings indicate that it may have a relatively low environmental footprint compared to similar compounds.

As the scientific community continues to explore the properties and applications of CAS No. 2866334-56-5, collaborations between academia and industry are expected to accelerate its development into practical solutions. The compound's versatility and adaptability make it a valuable asset in addressing some of the most pressing challenges in modern science.

In conclusion, while CAS No. 2866334-56-5 remains unnamed, its potential impact on various industries is undeniable. With ongoing research and innovation, this compound is poised to become a key player in the advancement of technology and medicine.